Cas no 1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid)
1019111-23-9 structure
Product Name:[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
CAS No:1019111-23-9
MF:C12H13N3O3
MW:247.249922513962
CID:4676260
Update Time:2023-08-14
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Chemical and Physical Properties
Names and Identifiers
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- [2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid
- 2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid
- BB 0260484
- 2-(dimethyl-1,2,4-triazol-4-yl)phenoxyacetic acid
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- Inchi: 1S/C12H13N3O3/c1-8-13-14-9(2)15(8)10-5-3-4-6-11(10)18-7-12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
- InChI Key: WJEXRMNIYGGDDG-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1C=CC=CC=1N1C(C)=NN=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 290
- Topological Polar Surface Area: 77.2
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Security Information
- Storage Condition:Sealed in dry,2-8°C
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484296-1g |
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid |
1019111-23-9 | 95% | 1g |
$291 | 2023-01-05 | |
| Ambeed | A927474-1g |
2-(2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)phenoxy)acetic acid |
1019111-23-9 | 95+% | 1g |
$294.0 | 2024-04-26 |
[2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
1019111-23-9 ([2-(3,5-Dimethyl-[1,2,4]triazol-4-yl)-phenoxy]-acetic acid) Related Products
- 141079-04-1(Pyridine,3-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)
- 141078-91-3(4H-1,2,4-Triazole,3,4-bis(4-methylphenyl)-5-(phenoxymethyl)-)
- 141079-02-9(4H-1,2,4-Triazole,3-(4-fluorophenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-)
- 107951-98-4(3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-4-(4-methylphenyl)-)
- 889129-51-5(2-(4H-1,2,4-Triazol-4-yl)phenol)
- 141078-97-9(Pyridine,4-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-)
- 141078-96-8(Pyridine,3-[4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]-)
- 4073-72-7(3,4,5-Triphenyl-4H-1,2,4-triazole)
- 141078-94-6(4H-1,2,4-Triazole,3-(4-fluorophenyl)-4-(4-methylphenyl)-5-(phenoxymethyl)-)
- 141079-05-2(Pyridine,4-[5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]-)
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